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Introduction

IC 1101 is a supergiant elliptical or lenticular (E/SO) galaxy situated at the center of the Abell
2029 galaxy cluster, approximately 1.04 to 1.15 billion light-years from Earth.[1][2][3] It is
classified as a brightest cluster galaxy (BCG) and is renowned for its immense size and one of
the largest known galactic cores.[4][5] The galaxy is enveloped by a vast, diffuse stellar halo
that extends for millions of light-years, making it a prime subject for studying galaxy formation,
evolution, and the distribution of dark matter on the largest scales.[2][6][7] This guide provides
a technical overview of the structural components of IC 1101's halo, focusing on quantitative
data and the methodologies used to obtain them.

Quantitative Structural Data

The physical properties of IC 1101 and its halo have been determined through various
observational techniques. The following tables summarize the key quantitative data.

Table 1.1: Dimensions and Scale
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Parameter

Value

Notes

Morphological Type

E/SO, cD

Supergiant elliptical/lenticular,

central dominant galaxy.[1][7]

Based on redshift; other

Distance ~354.0 Mpc (~1.15 billion ly) estimates range from 320-363
Mpc.[1][3][4][5]
The faint, diffuse stellar halo
) o extends to this radius.[2][6][8]
Halo Radius >600 kpc (~2 million ly)

Some studies have traced it to
over 1 Mpc.[7][9]

Isophotal Diameter (D25)

123.65 - 169.61 kpc

Diameter measured at the 25th
magnitude/arcsec? isophote in
the B-band.[1][6]

The radius within which half of

Effective Radius (Half-Light) 65 + 12 kpc o )
the galaxy's light is emitted.[1]
One of the largest depleted
) galactic cores known,
Core Radius 4.2 +0.1 kpc

measured by fitting models to
HST images.[1][4][5]

Table 1.2: Mass and Luminosity
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Parameter Value Notes

The galaxy is populated by old,
) o metal-rich stars, some ~7
Stellar Population ~100 trillion stars o
billion years older than the

Sun.[2][6][10]

Estimated using core
Central Black Hole Mass 40 - 100 billion M® dynamical models and gas
accretion modeling.[1][6][11]

The amount of stellar mass
o inferred to have been ejected
Stellar Mass Deficit (Core) ~4.9 x 1011 M©® ] )
from the core, likely by binary

black holes.[1][4][5]

IC 1101 emits approximately
Luminosity ~2x102LO 26% of the total light from the
entire Abell 2029 cluster.[2][7]

Rises from ~12 at 20 kpc to
) ) ] ] over 100 at 200 kpc, indicating
Mass-to-Light Ratio (M/L) Increases with radius )
a massive dark matter halo.[7]

[12]

Observational and Analytical Methodologies

The characterization of IC 1101's halo relies on a combination of multi-wavelength
observations and sophisticated analytical models.

Photometric Analysis of the Stellar Halo

Objective: To determine the size, shape, and luminosity profile of the galaxy and its extended
halo.

Methodology:

o Data Acquisition: High-resolution images are captured using space-based telescopes like the
Hubble Space Telescope (HST). For IC 1101, data from the Wide Field and Planetary
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Camera 2 (WFPC2) in the F702W (red) band have been crucial.[5] This band is selected to
minimize contamination from dust and young, blue stars, providing a clearer view of the
underlying old stellar population.[5]

o Data Reduction: Raw images undergo standard processing pipelines, including bias
subtraction, flat-fielding, and cosmic ray removal. A critical step for extended objects like IC
1101 is accurate sky background subtraction, as the galaxy's faint outer halo can extend
across the entire field of view.[5]

» Surface Brightness Profiling: Isophotes (contours of constant surface brightness) are fitted to
the galaxy's image. The intensity of light as a function of radius from the galactic center is
extracted to create a surface brightness profile.

o Model Fitting: The surface brightness profile is fitted with analytical functions. For IC 1101, a
multi-component model was used, including terms for a potential double nucleus, the central
spheroid, an intermediate-scale component, and the extended stellar halo.[5] This process
yielded the measurement of the remarkably large, depleted core.[5]

Spectroscopic Analysis of Galactic Dynamics

Objective: To measure the velocity dispersion of stars and infer the galaxy's total mass
distribution, including dark matter.

Methodology:

o Data Acquisition: Long-slit or integral field spectroscopy is performed using ground-based
telescopes. The spectra of the integrated starlight are collected at various distances from the
galaxy's center.

o Velocity Dispersion Measurement: The absorption lines in the galaxy's spectrum are
broadened due to the random motions of its stars. The degree of this broadening is
measured to calculate the stellar velocity dispersion (o). IC 1101 exhibits a unique, rising
velocity dispersion profile, which is a strong indicator of a massive dark matter halo.[1][4]

e Mass Modeling: The measured velocity dispersion profile is used as input for dynamical
models (e.g., solving the Jeans equations). These models calculate the total gravitational
mass required to keep the stars in their observed orbits. By comparing the calculated total
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mass to the mass of the visible stars (estimated from luminosity), the distribution and amount
of dark matter can be determined.

X-ray Analysis of the Intracluster Medium

Objective: To map the hot gas of the Abell 2029 cluster, which acts as a tracer for the total
gravitational potential of the cluster and the embedded halo of IC 1101.

Methodology:

o Data Acquisition: Observations are conducted with X-ray telescopes such as the Chandra X-
ray Observatory.[1][7] These instruments detect the thermal bremsstrahlung emission from
the hot (~100 million K) gas that permeates the galaxy cluster.[7]

o Data Analysis: The X-ray surface brightness and temperature of the gas are measured
across the cluster.

o Hydrostatic Equilibrium Modeling: Assuming the hot gas is in hydrostatic equilibrium within
the cluster's gravitational well, its temperature and density profiles can be used to calculate
the total mass of the cluster as a function of radius. This method provides an independent
and powerful measurement of the total mass, which is dominated by dark matter.

Visualizations: Workflows and Logical Relationships

The following diagrams illustrate the key workflows and concepts in the study of IC 1101's halo.
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Fig. 1. General workflow for characterizing the galactic halo of IC 1101.
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Fig. 2: Logic for inferring dark matter from the Mass-to-Light (M/L) ratio.
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Fig. 3: The core scouring hypothesis for the formation of IC 1101's large core.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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